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Compound of Interest

Compound Name: BCH001

Cat. No.: B15583246 Get Quote

For Research Use Only. Not for human or veterinary use.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling BCH001 (CAS 384859-58-9). As a novel quinoline

derivative, BCH001 should be treated as a potentially hazardous substance. All handling must

be performed with the utmost care, adhering to the principle of minimizing exposure. This

document outlines the necessary personal protective equipment (PPE), step-by-step

operational procedures for handling and disposal, and emergency protocols.

Hazard Assessment and Key Data
BCH001 is a specific PAPD5 inhibitor.[1][2][3] While a comprehensive toxicological profile is not

available, its classification as a quinoline derivative warrants caution. The parent compound,

quinoline, is known to be an irritant, potentially toxic, and is suspected of causing genetic

defects and cancer.[4][5][6] Therefore, stringent safety measures are mandatory. BCH001 is an

off-white to white solid powder, soluble in Dimethyl Sulfoxide (DMSO) and ethanol, but

insoluble in water.[7]
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Property Value Source

Chemical Name

2-((3-(ethoxycarbonyl)-6-

(trifluoromethoxy)quinolin-4-

yl)amino)benzoic acid

CAS Number 384859-58-9 [8][9][10]

Molecular Formula C20H15F3N2O5 [9][11]

Molecular Weight 420.34 g/mol [7][9]

Appearance Off-white to white solid Sun-shine Chem

Known Hazards

Based on its quinoline

structure, treat as a potential

skin/eye irritant and toxicant.[4]

[6]

General Chemical Class Data

Solubility

Soluble in DMSO (84 mg/mL),

Ethanol (5 mg/mL); Insoluble in

water.

[7]

Storage

Short-term (days-weeks): 0-

4°C. Long-term (months-

years): -20°C.

MedKoo Biosciences,

Smolecule

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory for all procedures involving

BCH001.
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PPE Category Specification Rationale

Hand Protection
Double-gloving with chemical-

resistant nitrile gloves.

Provides a robust barrier

against dermal absorption.

Allows for safe removal of a

contaminated outer layer.

Eye Protection

Chemical safety goggles with

side shields. A full-face shield

is required when there is a

splash hazard.

Protects eyes from splashes,

aerosols, and solid

particulates. A face shield

offers additional protection.[12]

Body Protection

A buttoned lab coat with long

sleeves and elastic cuffs. A

chemically resistant apron is

recommended over the lab

coat when handling solutions.

Prevents contamination of

personal clothing and skin. The

apron provides an additional

layer of protection against

spills.[12]

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

and a P100 particulate filter is

required when handling the

solid compound outside of a

certified chemical fume hood

or for spill cleanup.

Protects against inhalation of

fine powders and aerosols.

Footwear
Fully enclosed, chemical-

resistant shoes.

Protects feet from spills and

falling objects.

Operational and Disposal Plans
All work with BCH001, both in solid and solution form, must be conducted in a designated area

within a certified chemical fume hood to minimize inhalation exposure.

Preparation: Designate a specific work area within the fume hood. Line the surface with

absorbent, leak-proof bench pads.[13]

Weighing:
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Tare a sealed, shatter-resistant container with a lid on a balance outside the hood.

Inside the fume hood, carefully transfer the required amount of BCH001 powder into the

pre-tared container.

Securely close the lid.

Wipe the exterior of the container with a damp cloth (using a compatible solvent like 70%

ethanol) to remove any residual powder.

Return to the balance for final weighing. This "tare-add-reweigh" method minimizes the

risk of powder dispersal in the open lab.[13]

Manipulation: All subsequent manipulations of the dry powder must be performed within the

fume hood. Use tools like an anti-static gun if the powder adheres to surfaces.[13]

Solvent Handling: Use caution when handling DMSO, as it can facilitate the absorption of

other chemicals through the skin.[14] Ensure all PPE, especially double gloves, is worn.

Dissolution:

Conduct the entire procedure within a chemical fume hood.

Using a calibrated pipette, add the desired volume of DMSO directly into the vial

containing the pre-weighed BCH001 solid.

Secure the cap and mix gently by vortexing or inversion until the solid is fully dissolved.

Storage of Solution: Store the BCH001/DMSO stock solution in a clearly labeled, tightly

sealed vial at -20°C or -80°C for long-term stability.[1][2]

All waste contaminated with BCH001 is considered hazardous chemical waste and must be

disposed of according to institutional and local regulations. Never dispose of BCH001 down the

drain.

Solid Waste:
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Collect all contaminated solid materials, including used PPE (gloves, aprons), bench pads,

and weighing papers.

Place these items in a dedicated, clearly labeled hazardous waste bag or container.

Liquid Waste (DMSO Solutions):

Collect all BCH001/DMSO solutions and any subsequent dilutions in a dedicated, sealed,

and properly labeled hazardous waste container for organic solvents.[15][16]

The container should be stored in a well-ventilated, secure area, away from incompatible

materials, until collection by the institution's Environmental Health and Safety (EHS)

department.[5]

Sharps Waste:

Any contaminated needles, syringes, or other sharps must be disposed of immediately

into a puncture-resistant sharps container designated for chemically contaminated sharps.

[12]

Mandatory Visualizations
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BCH001 Handling and Disposal Workflow

Preparation

Solid Handling (in Fume Hood)

Experimentation

Waste Disposal
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2. Designate & Prep Fume Hood
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4. Prepare DMSO Solution

5. Perform Experiment
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6b. Dispose Liquid Waste
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Caption: Workflow for the safe handling and disposal of BCH001.
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PPE Requirements for BCH001

Potential Exposure Routes
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Caption: PPE as a barrier against potential BCH001 exposure routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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